Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate

• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• IUPAC Name: methyl 2-(4-fluorophenyl)-2-hydroxypropanoate
• InChI: InChI=1S/C10H11FO3/c1-10(13,9(12)14-2)7-3-5-8(11)6-4-7/h3-6,13H,1-2H3
• InChI Key: QIUYAFJJRJSELW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)(C(=O)OC)O

Description

Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate: is an organic compound that belongs to the class of esters It is characterized by the presence of a fluorophenyl group attached to a hydroxypropanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate typically involves the esterification of 2-(4-fluorophenyl)-2-hydroxypropanoic acid with methanol. The reaction is catalyzed by an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction mixture is refluxed, and the product is purified by distillation or recrystallization.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of advanced purification techniques such as chromatography can ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The ester group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The fluorophenyl group can participate in nucleophilic aromatic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed:

Oxidation: Methyl 2-(4-fluorophenyl)-2-oxopropanoate.

Reduction: Methyl 2-(4-fluorophenyl)-2-hydroxypropanol.

Substitution: Methyl 2-(4-methoxyphenyl)-2-hydroxypropanoate.

Scientific Research Applications

Chemistry: Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals

Biology: In biological research, this compound is used to study the effects of fluorine substitution on the activity of enzymes and receptors. It serves as a model compound to investigate the interactions between fluorinated molecules and biological macromolecules.

Medicine: this compound has potential applications in the development of new drugs. Fluorine-containing compounds are known for their improved pharmacokinetic properties, such as increased metabolic stability and enhanced membrane permeability.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in the development of advanced polymers and coatings.

Mechanism of Action

The mechanism of action of Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate involves its interaction with specific molecular targets. The fluorophenyl group can engage in π-π stacking interactions with aromatic residues in proteins, while the hydroxypropanoate moiety can form hydrogen bonds with polar amino acids. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

• Methyl 2-(4-chlorophenyl)-2-hydroxypropanoate
• Methyl 2-(4-bromophenyl)-2-hydroxypropanoate
• Methyl 2-(4-methylphenyl)-2-hydroxypropanoate

Comparison: Methyl 2-(4-fluorophenyl)-2-hydroxypropanoate is unique due to the presence of the fluorine atom, which imparts distinct electronic and steric properties. Fluorine is highly electronegative, which can influence the reactivity and stability of the compound. Compared to its chloro, bromo, and methyl analogs, the fluorinated compound may exhibit different biological activities and physicochemical properties.